Cas no 1208081-95-1 (Ethyl 1-Benzyl-4-hydroxy-5-oxopyrrolidine-3-carboxylate)

• Product Name: Ethyl 1-Benzyl-4-hydroxy-5-oxopyrrolidine-3-carboxylate
• CAS No: 1208081-95-1
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• CID: 5086015
• PubChem ID: 60138062
• Update Time: 2025-05-22

Ethyl 1-Benzyl-4-hydroxy-5-oxopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-Benzyl-4-hydroxy-5-oxopyrrolidine-3-carboxylate
• (+/-)-1-Benzyl-4-hydroxy-5-oxo-pyrrolidine-3-carboxylic acid ethyl ester
• (+,-)-1-Benzyl-4-hydroxy-5-oxo-pyrrolidine-3-carboxylic acid ethyl ester RACEMATE
• ethyl 4-hydroxy-5-oxo-1-benzylpyrrolidine-3-carboxylate
• E73883
• 1208081-95-1
• BS-47299
• MFCD15142784
• ethyl 1-benzyl-4-hydroxy-5-oxo-pyrrolidine-3-carboxylate
• AKOS040768998

• Inchi： 1S/C14H17NO4/c1-2-19-14(18)11-9-15(13(17)12(11)16)8-10-6-4-3-5-7-10/h3-7,11-12,16H,2,8-9H2,1H3
• InChI Key： YKDLEHPCPKSCPK-UHFFFAOYSA-N
• SMILES： OC1C(N(CC2C=CC=CC=2)CC1C(=O)OCC)=O

Computed Properties

• Exact Mass: 263.11575802g/mol
• Monoisotopic Mass: 263.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.8

Additional information on Ethyl 1-Benzyl-4-hydroxy-5-oxopyrrolidine-3-carboxylate

Ethyl 1-Benzyl-4-hydroxy-5-oxopyrrolidine-3-carboxylate: A Comprehensive Overview

Ethyl 1-Benzyl-4-hydroxy-5-oxopyrrolidine-3-carboxylate, with the CAS number 1208081-95-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidine derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug development. The structure of Ethyl 1-Benzyl-4-hydroxy-5-oxopyrrolidine-3-carboxylate is characterized by a pyrrolidine ring substituted with a benzyl group, a hydroxyl group, and an ethoxy carboxylic acid moiety. These functional groups contribute to its unique chemical properties and biological interactions.

The synthesis of Ethyl 1-Benzyl-4-hydroxy-5-oxopyrrolidine-3-carboxylate involves a series of well-defined organic reactions, including nucleophilic substitutions, oxidations, and esterifications. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which is crucial for its application in chiral drug design. Researchers have also explored the use of biocatalysts, such as enzymes, to enhance the efficiency and sustainability of its synthesis process.

One of the most promising areas of research involving Ethyl 1-Benzyl-4-hydroxy-5-oxopyrrolidine-3-carboxylate is its potential as a lead compound in antitumor drug development. Studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, making it a valuable candidate for further investigation in oncology. Additionally, its ability to modulate key signaling pathways involved in cell proliferation and apoptosis has been highlighted in recent publications.

In the realm of pharmacokinetics, Ethyl 1-Benzyl-4-hydroxy-5 oxopyrrolidine 3 carboxy late has shown favorable absorption profiles in preclinical models. Its bioavailability and metabolic stability are attributes that make it an attractive option for oral drug delivery systems. Recent research has also focused on optimizing its pharmacokinetic properties through structural modifications, such as altering the substituents on the benzene ring or modifying the ester group.

The application of computational chemistry tools has significantly advanced our understanding of Ethyl 1 Benz yl 4 hydroxy 5 oxo pyrrolidine 3 carboxy late's molecular interactions. Molecular docking studies have revealed potential binding modes with therapeutic targets, such as protein kinases and receptors involved in inflammatory processes. These insights are paving the way for rational drug design strategies aimed at enhancing its therapeutic efficacy.

Moreover, Eth yl 1 Benz yl 4 hydro xy 5 oxo py rro lidi ne 3 car box ylate has been explored as a building block in the construction of more complex molecular architectures. Its versatility as a starting material allows for the generation of libraries of related compounds, which can be screened for diverse biological activities. This approach is particularly valuable in high-throughput screening campaigns targeting novel therapeutic agents.

In conclusion, Eth yl 1 Benz yl 4 hydro xy 5 oxo py rro lidi ne 3 car box ylate (CAS No: 120808195) stands out as a compound with significant potential in drug discovery and development. Its unique chemical structure, coupled with recent advances in synthetic methodologies and biological studies, positions it as a key player in the pursuit of innovative therapeutic solutions. Continued research into its properties and applications will undoubtedly yield further insights into its role in modern medicine.